Cas no 1219567-80-2 (3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid)
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid
- 3-{[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-6-YLSULFANYL}PROPANOIC ACID
- 3-([1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl)propanoic acid
- BBL032601
- STK941620
- 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid
-
- MDL: MFCD16090091
- Inchi: 1S/C8H8N4O2S/c13-8(14)3-4-15-7-2-1-6-10-9-5-12(6)11-7/h1-2,5H,3-4H2,(H,13,14)
- InChI Key: YRWYTTJFMMIWBW-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=NN=CN2N=1)CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 241
- XLogP3: 0.1
- Topological Polar Surface Area: 106
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB529237-500 mg |
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid; . |
1219567-80-2 | 500MG |
€195.40 | 2022-08-31 | ||
| abcr | AB529237-1 g |
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid; . |
1219567-80-2 | 1g |
€239.00 | 2023-04-17 | ||
| Matrix Scientific | 177883-0.500g |
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid |
1219567-80-2 | 0.500g |
$160.00 | 2023-09-07 | ||
| Matrix Scientific | 177883-1g |
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid |
1219567-80-2 | 1g |
$200.00 | 2023-09-07 | ||
| abcr | AB529237-500mg |
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid; . |
1219567-80-2 | 500mg |
€205.00 | 2025-04-22 | ||
| abcr | AB529237-1g |
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid; . |
1219567-80-2 | 1g |
€237.00 | 2025-04-22 | ||
| OTAVAchemicals | 3463618-100MG |
3-{[1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoic acid |
1219567-80-2 | 90% | 100MG |
$150 | 2023-06-25 | |
| OTAVAchemicals | 3463618-250MG |
3-{[1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoic acid |
1219567-80-2 | 90% | 250MG |
$175 | 2023-06-25 | |
| OTAVAchemicals | 3463618-500MG |
3-{[1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoic acid |
1219567-80-2 | 90% | 500MG |
$200 | 2023-06-25 | |
| OTAVAchemicals | 3463618-1G |
3-{[1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl}propanoic acid |
1219567-80-2 | 90% | 1G |
$250 | 2023-06-25 |
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid (CAS No. 1219567-80-2): A Comprehensive Overview
3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid (CAS No. 1219567-80-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridazines and is characterized by its distinctive chemical structure, which includes a triazolo[4,3-b]pyridazine core and a thioether linkage to a propanoic acid moiety. The combination of these structural elements imparts a range of biological activities and potential therapeutic applications.
The chemical structure of 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid is defined by its molecular formula C9H9N5O2S. The triazolo[4,3-b]pyridazine ring system is known for its high stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The thioether linkage provides additional flexibility and can influence the compound's pharmacokinetic properties. The propanoic acid group contributes to the compound's acidity and can affect its solubility and bioavailability.
Recent research studies have highlighted the potential of 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid in various therapeutic areas. One notable application is in the field of anti-inflammatory agents. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid has also been investigated for its antioxidant activity. Oxidative stress plays a crucial role in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This dual mechanism of action—anti-inflammatory and antioxidant—makes it a valuable candidate for multifaceted therapeutic approaches.
The pharmacokinetic properties of 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid have been extensively studied to optimize its use in drug development. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs via hepatic pathways, with the main metabolites being excreted in urine and feces.
In terms of safety, 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid has been evaluated in preclinical studies to assess its toxicity profile. These studies have demonstrated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
The synthesis of 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid involves several steps that are well-documented in the literature. One common approach involves the reaction of 6-chloro-[1,2,4]-triazolo[4,3-b]pyridazine with thiopropionic acid in the presence of a base such as potassium carbonate. This reaction yields the desired product with high purity and yield. Alternative synthetic routes have also been explored to improve efficiency and reduce costs.
In conclusion, 3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid (CAS No. 1219567-80-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers multiple beneficial properties that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases.
1219567-80-2 (3-([1,2,4]Triazolo[4,3-b]pyridazin-6-ylthio)propanoic acid) Related Products
- 114448-84-9(Ethanol, 2-(1,2,4-triazolo[4,3-b]pyridazin-6-ylthio)-)
- 890588-01-9((1,2,4triazolo4,3-bpyridazin-6-ylthio)acetic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)